N,N-dibenzyl-4-ethoxybenzenesulfonamide

• IUPAC Name: N,N-dibenzyl-4-ethoxybenzenesulfonamide
• InChI: InChI=1S/C22H23NO3S/c1-2-26-21-13-15-22(16-14-21)27(24,25)23(17-19-9-5-3-6-10-19)18-20-11-7-4-8-12-20/h3-16H,2,17-18H2,1H3
• InChI Key: PHEQGZDICCOLSR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2)CC3=CC=CC=C3
• Molecular Formula: C22H23NO3S
• Molecular Weight: 381.5 g/mol
• CAS No.: 428480-79-9

Description

N,N-dibenzyl-4-ethoxybenzenesulfonamide is a useful research compound. Its molecular formula is C22H23NO3S and its molecular weight is 381.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzyme Inhibition Potential

N,N-dibenzyl-4-ethoxybenzenesulfonamide derivatives have been synthesized and evaluated for their enzyme inhibition potential, specifically targeting acetylcholinesterase (AChE) and α-glucosidase. These compounds exhibited significant inhibition potential, with varying IC 50 values indicating their effectiveness. In silico studies supported these findings, highlighting the compound's potential in therapeutic applications related to enzyme inhibition (Riaz, 2020).

Copper-Catalyzed Cross-Coupling

The compound has been utilized in copper-catalyzed cross-coupling reactions with nitrogen nucleophiles. This methodology offers a practical and efficient strategy for synthesizing nitrogen-containing compounds, potentially useful in various chemical synthesis applications, including the production of pharmaceutical intermediates like Celecoxib (Yong et al., 2020).

Preparation of Secondary Amines

This compound derivatives have been used in the preparation of secondary amines from primary amines. This process involves sulfonation and deprotection steps, demonstrating the compound's utility in organic synthesis (Kurosawa et al., 2003).

Vaccine Adjuvant Potential

In the context of vaccine development, a derivative of this compound, identified as compound 2F52, has been found to act as an activator of innate immunity via mitochondrial stress pathways. This discovery suggests its potential as a vaccine adjuvant, particularly for enhancing immune responses without compromising safety (Sato-Kaneko et al., 2021).